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Compound of Interest

Compound Name:

1-(3-

Hydroxyphenyl)cyclohexanecarbo

nitrile

CAS No.: 1263285-86-4

Cat. No.: B597251

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a versatile bifunctional molecule

incorporating a hydroxylated aromatic ring and a nitrile group on a cyclohexane scaffold. This

unique combination of functional groups makes it a valuable intermediate in organic synthesis

and a compelling building block in medicinal chemistry. The phenolic hydroxyl group offers a

handle for derivatization and can participate in hydrogen bonding, which is crucial for molecular

recognition in biological systems. The nitrile group can be hydrolyzed to a carboxylic acid or an

amide, or reduced to an amine, providing a gateway to a diverse range of more complex

molecules.[1][2]

The hydroxyphenyl-cyclohexane motif is present in various biologically active compounds,

including analgesics, suggesting its potential as a privileged scaffold in drug discovery.[3] This

document provides detailed experimental protocols for the synthesis, purification, and
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characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, along with an application

note detailing its conversion to a derivative of potential pharmacological interest.

Chemical and Physical Properties
Property Value

CAS Number 1263285-86-4

Molecular Formula C₁₃H₁₅NO

Molecular Weight 201.27 g/mol

Appearance Off-white to pale yellow solid (predicted)

Solubility
Soluble in methanol, ethanol, DMSO, and

chlorinated solvents.

Safety and Handling
1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is classified as an irritant.[4] Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately

with plenty of water.[2][5]

Part 1: Synthesis of 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile
The synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile can be effectively achieved

via a modified Strecker synthesis, which involves the formation of a cyanohydrin from a ketone

precursor.[6][7][8] This protocol assumes the availability of 3-(1-hydroxycyclohexyl)phenol as

the starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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